Cas no 102-17-0 (Benzeneacetic acid,(4-methoxyphenyl)methyl ester)

Benzeneacetic acid, (4-methoxyphenyl)methyl ester, is a synthetic ester derivative of benzeneacetic acid and 4-methoxybenzyl alcohol. This compound is characterized by its aromatic and ester functional groups, making it useful in organic synthesis and pharmaceutical intermediate applications. Its structure provides stability and reactivity, particularly in reactions involving esterification or transesterification processes. The presence of the methoxy group enhances its solubility in organic solvents, facilitating its use in fine chemical preparations. This product is typically employed in research and industrial settings where controlled ester linkages or aromatic modifications are required. Proper handling and storage under inert conditions are recommended to maintain its integrity.
Benzeneacetic acid,(4-methoxyphenyl)methyl ester structure
102-17-0 structure
Product name:Benzeneacetic acid,(4-methoxyphenyl)methyl ester
CAS No:102-17-0
MF:C16H16O3
MW:256.296444892883
MDL:MFCD00053679
CID:161929
PubChem ID:24870387

Benzeneacetic acid,(4-methoxyphenyl)methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetic acid,(4-methoxyphenyl)methyl ester
    • (4-methoxyphenyl)methyl 2-phenylacetate
    • ANISYL PHENYLACETATE
    • P-METHOXYBENZYL PHENYLACETATE
    • 4-Methoxybenzyl phenylacetate
    • ACETIC ACID,PHENYL-,p-METHOXYBENZYL ESTER
    • EINECS 203-010-5
    • FEMA No. 3740
    • Phenylacetic acid,p-methoxybenzyl ester
    • phenyl-acetic aci p-methoxybenzyl ester
    • 4-methoxybenzyl
    • FEMA 3740
    • p-Anisyl phenylacetate
    • PARA ANISYL PHENYL ACETATE
    • 4-Methoxybenzylphenylacetat
    • phenylacetic acid, p-methoxybenzyl ester
    • 4-methoxybenzylphenylacetate
    • ANISYL PHENYLACETATE 97+%
    • p-methoxybenzylphenylacetate
    • MDL: MFCD00053679
    • Inchi: 1S/C16H16O3/c1-18-15-9-7-14(8-10-15)12-19-16(17)11-13-5-3-2-4-6-13/h2-10H,11-12H2,1H3
    • InChI Key: VCYWCSZLXMMLLE-UHFFFAOYSA-N
    • SMILES: COC1C=CC(COC(CC2C=CC=CC=2)=O)=CC=1

Computed Properties

  • Exact Mass: 256.11000
  • Monoisotopic Mass: 256.11
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 35.5

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.128 g/mL at 25 °C(lit.)
  • Boiling Point: 370 °C(lit.)
  • Flash Point: Fahrenheit: >235.4 ° f
    Celsius: >113 ° c
  • Refractive Index: n20/D 1.559(lit.)
  • Solubility: organic solvents: soluble(lit.)
  • PSA: 35.53000
  • LogP: 2.98110
  • Solubility: Not determined
  • FEMA: 3740 | ANISYL PHENYLACETATE

Benzeneacetic acid,(4-methoxyphenyl)methyl ester Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: 26-36
  • RTECS:AJ3000000
  • Hazardous Material Identification: Xi
  • Safety Term:ESTERS. When heated to decomposition it emits acrid smoke and irritating fumes."> Low toxicity by ingestion and skin contact. A skin irritant. See also ESTERS. When heated to decomposition it emits acrid smoke and irritating fumes.
  • Storage Condition:Warehouse ventilation and low temperature drying
  • Risk Phrases:R36/37/38

Benzeneacetic acid,(4-methoxyphenyl)methyl ester Customs Data

  • HS CODE:2916399090
  • Customs Data:

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Benzeneacetic acid,(4-methoxyphenyl)methyl ester Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
SA03062-SAmPLE
Benzeneacetic acid,(4-methoxyphenyl)methyl ester
102-17-0
SAmPLE
¥768.0 2021-09-04
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
W374008-25G
Benzeneacetic acid,(4-methoxyphenyl)methyl ester
102-17-0 ≥97%
25G
1441.44 2021-05-17
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
SA03062-1kg
Benzeneacetic acid,(4-methoxyphenyl)methyl ester
102-17-0
1kg
¥21898.0 2021-09-04
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
W374008-SAMPLE
Benzeneacetic acid,(4-methoxyphenyl)methyl ester
102-17-0 ≥97%
587.6 2021-05-17
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
1037044-5X0.5ML
102-17-0
5X0.5ML
¥2197.38 2023-04-13
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
SA03062-100g
Benzeneacetic acid,(4-methoxyphenyl)methyl ester
102-17-0
100g
¥3308.0 2021-09-04
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
SA03062-25g
Benzeneacetic acid,(4-methoxyphenyl)methyl ester
102-17-0 ≥97%
25g
¥2178.0 2024-07-19
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
1037044-5X0.5ML
102-17-0
5X0.5ML
¥3077.6 2023-01-06
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
1037044-5.55x0.5ml
Benzeneacetic acid,(4-methoxyphenyl)methyl ester
102-17-0
5.55x0.5ml
¥2197.38 2023-09-09

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